![molecular formula C15H21NO2 B2805896 N-(2-methoxy-2-(o-tolyl)ethyl)cyclobutanecarboxamide CAS No. 1797556-16-1](/img/structure/B2805896.png)
N-(2-methoxy-2-(o-tolyl)ethyl)cyclobutanecarboxamide
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Description
N-(2-methoxy-2-(o-tolyl)ethyl)cyclobutanecarboxamide is a useful research compound. Its molecular formula is C15H21NO2 and its molecular weight is 247.338. The purity is usually 95%.
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Scientific Research Applications
Analytical Characterization and Biological Matrix Analysis
- Analytical Profiles of Arylcyclohexylamines : Compounds similar to N-(2-methoxy-2-(o-tolyl)ethyl)cyclobutanecarboxamide, such as methoxetamine, were characterized using various analytical techniques including gas chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy. These methods enabled the qualitative and quantitative analysis of these substances in biological matrices such as blood, urine, and vitreous humor, showcasing the compound's relevance in toxicological studies and forensic analyses (De Paoli, Brandt, Wallach, Archer, & Pounder, 2013).
Antitumor Agents and SAR Studies
- Antitumor Activity of Derivatives : Research into structurally related acridine derivatives, examining the effects of various substituents on antitumor activity, demonstrates the compound's potential within medicinal chemistry for designing new antitumor agents (Rewcastle, Atwell, Chambers, Baguley, & Denny, 1986).
Chemical Synthesis and Reactivity
- Silacyclobutane Derivatives : Studies on reactions of alkoxy and amino derivatives of silacyclobutane with amino alcohols offer insights into the synthetic versatility and potential applications of cyclobutane derivatives in organic synthesis, hinting at methodologies that might be applicable to the synthesis and functionalization of compounds like this compound (Pestunovich, Lazareva, Albanov, Buravtseva, & Gusel'nikov, 2006).
Structural Analysis and Material Science
- Crystal Structure and Synthesis of Cyclohexanecarboxamide Derivatives : The synthesis and characterization of N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, including X-ray diffraction studies, reveal the compound's structural aspects and potential applications in material science and pharmaceutical research (Özer, Arslan, VanDerveer, & Külcü, 2009).
Photopharmacology and Photochemical Reactions
- Photochemical Reactions in Solid State : The study of photochemical reactions within a chiral crystalline environment, leading to asymmetric intramolecular cyclobutane formation, illustrates the compound's potential in photopharmacology and the development of photoresponsive materials (Yagishita, Sakamoto, Mino, & Fujita, 2011).
Properties
IUPAC Name |
N-[2-methoxy-2-(2-methylphenyl)ethyl]cyclobutanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO2/c1-11-6-3-4-9-13(11)14(18-2)10-16-15(17)12-7-5-8-12/h3-4,6,9,12,14H,5,7-8,10H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNIYJPIHYPVSTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(CNC(=O)C2CCC2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.